![molecular formula C14H9NO2 B6375599 2-Cyano-5-(4-formylphenyl)phenol, 95% CAS No. 1261894-54-5](/img/structure/B6375599.png)
2-Cyano-5-(4-formylphenyl)phenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Cyano-5-(4-formylphenyl)phenol, 95% (2-C5FPP-95%) is a chemical compound belonging to the class of phenols. It is also known as 2-cyano-5-hydroxybenzaldehyde or 2-cyano-5-formylbenzene. It is a white crystalline solid in its pure form and is soluble in ethanol and acetone. It has a melting point of around 131-133°C. 2-C5FPP-95% is widely used in organic synthesis and as a reagent for various laboratory experiments.
Scientific Research Applications
2-C5FPP-95% is widely used in scientific research, particularly in the fields of biochemistry and organic chemistry. In biochemistry, it is used as a reagent in the synthesis of various enzymes and proteins. In organic chemistry, it is used as a starting material in the synthesis of various organic compounds.
Mechanism of Action
2-C5FPP-95% acts as an electron-rich nucleophile in various organic reactions. It is also a strong oxidizing agent and can be used to oxidize various organic compounds.
Biochemical and Physiological Effects
2-C5FPP-95% has been shown to have various biochemical and physiological effects. In laboratory experiments, it has been found to be an effective inhibitor of various enzymes, including cytochrome P450s, proteases, and cyclooxygenases. It has also been shown to inhibit the growth of various bacteria and fungi.
Advantages and Limitations for Lab Experiments
2-C5FPP-95% has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without any significant degradation. It is also relatively inexpensive and readily available. However, it is highly toxic and should be handled with extreme caution.
Future Directions
The potential applications of 2-C5FPP-95% are far-reaching. In the future, it could be used to synthesize new classes of drugs and to develop new methods of drug delivery. It could also be used to develop new methods of enzyme inhibition and to study the biochemical and physiological effects of various compounds. Additionally, it could be used to develop new methods of synthesizing organic compounds and to study the mechanism of action of various compounds. Finally, it could be used to develop new methods for controlling the growth of bacteria and fungi.
Synthesis Methods
2-C5FPP-95% is synthesized through the reaction of 4-formylphenol and sodium nitrite in the presence of acetic acid. The reaction is conducted at a temperature of around 60-70°C. The resulting product is then purified by recrystallization from ethanol and acetone.
properties
IUPAC Name |
4-(4-formylphenyl)-2-hydroxybenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO2/c15-8-13-6-5-12(7-14(13)17)11-3-1-10(9-16)2-4-11/h1-7,9,17H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRCOJHTVRLJSIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=CC(=C(C=C2)C#N)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40684646 |
Source
|
Record name | 4'-Formyl-3-hydroxy[1,1'-biphenyl]-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40684646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyano-5-(4-formylphenyl)phenol | |
CAS RN |
1261894-54-5 |
Source
|
Record name | 4'-Formyl-3-hydroxy[1,1'-biphenyl]-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40684646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.